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Compound of Interest

Compound Name: Acid yellow 246

Cat. No.: B1168989

FOR IMMEDIATE RELEASE

A comprehensive review of available technical data and scientific literature reveals no evidence
to classify Acid Yellow 246 as a fluorescent compound. This technical guide provides an in-
depth analysis of its known properties and applications, addressing the inquiry into its potential
fluorescence for researchers, scientists, and drug development professionals.

Executive Summary

Acid Yellow 246, a synthetic monoazo dye, is widely utilized in the textile and coloration
industries for its vibrant yellow hue. Despite a thorough investigation into its chemical and
photophysical properties, no verifiable data from scientific literature, patents, or technical data
sheets indicate that Acid Yellow 246 possesses fluorescent characteristics. This guide
synthesizes the available information on Acid Yellow 246, including its chemical identity,
known applications, and the absence of fluorescence data.

Chemical and Physical Properties

A summary of the key identification and physical properties of Acid Yellow 246 is presented in
Table 1.
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Property Value

) 1H-Indole-5-sulfonic acid, 2-phenyl-3-[2-
Chemical Name _
(phenylsulfonyl)phenylazo]-, monosodium salt

C.l. Name Acid Yellow 246
CAS Number 119822-74-1
Molecular Formula C26H1sN3NaOsS2
Molecular Weight 539.56 g/mol
Appearance Yellow Powder
Solubility Soluble in water

Spectroscopic Analysis

While specific fluorescence data such as excitation and emission spectra, quantum yield, and
fluorescence lifetime for Acid Yellow 246 are not available in the public domain, a general
representation of the analytical process for determining such properties is outlined below. The
lack of published spectra for Acid Yellow 246 is a strong indicator of its non-fluorescent nature.

Hypothetical Experimental Workflow for Fluorescence
Determination

Should a researcher wish to independently verify the fluorescent properties of a compound like
Acid Yellow 246, a standard experimental workflow would be employed.
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Figure 1. A generalized workflow for determining the fluorescence of a chemical compound.
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Applications and Industrial Use

Acid Yellow 246 is primarily used as a colorant. Its applications include:

o Textile Dyeing: It is employed for dyeing protein fibers such as wool and silk, as well as
synthetic fibers like polyamide.

o Other Industrial Uses: The dye also finds application in the coloration of paper, paints, and
cosmetics.

The established uses of Acid Yellow 246 are consistent with those of a conventional dye
rather than a fluorescent marker or probe.

Discussion on Azo Dyes and Fluorescence

While some azo dyes are known to exhibit fluorescence, this property is not inherent to the
entire class of compounds. The presence and nature of substituents on the aromatic rings, as
well as the overall molecular rigidity and environment, play a crucial role in determining whether
an azo dye will fluoresce. The absence of any mention of fluorescence in the extensive
documentation and commercial literature for Acid Yellow 246 suggests that its molecular
structure does not favor radiative decay pathways that would result in significant fluorescence
emission.

Conclusion

Based on a thorough review of available scientific literature, patent databases, and technical
specifications from chemical suppliers, there is no evidence to support the claim that Acid
Yellow 246 is a fluorescent compound. Its primary and well-documented function is as a
conventional acid dye in various industrial applications. Researchers and professionals in drug
development seeking fluorescent yellow probes should consider alternative, well-characterized
fluorescent dyes.

 To cite this document: BenchChem. [Technical Assessment of Acid Yellow 246: An Analysis
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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